Cas no 137628-42-3 (Benzenemethanol, a-butyl-a-ethyl-, (R)-)

Benzenemethanol, a-butyl-a-ethyl-, (R)- structure
137628-42-3 structure
Product Name:Benzenemethanol, a-butyl-a-ethyl-, (R)-
CAS No:137628-42-3
MF:C13H20O
MW:192.297304153442
CID:1245551
Update Time:2024-08-04

Benzenemethanol, a-butyl-a-ethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-butyl-a-ethyl-, (R)-
    • Benzenemethanol, α-butyl-α-ethyl-, (αR)-
    • Inchi: 1S/C13H20O/c1-3-5-11-13(14,4-2)12-9-7-6-8-10-12/h6-10,14H,3-5,11H2,1-2H3/t13-/m1/s1
    • InChI Key: DOEISVYWMMTHCD-CYBMUJFWSA-N
    • SMILES: C1([C@](CCCC)(CC)O)=CC=CC=C1

Computed Properties

  • Exact Mass: 192.1515

Experimental Properties

  • Density: 0.946±0.06 g/cm3(Predicted)
  • Boiling Point: 252.1±8.0 °C(Predicted)
  • PSA: 20.23
  • pka: 14.49±0.29(Predicted)
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